Cas no 105417-00-3 (Benzenamine, 4-nitro-N-[2-(phenylthio)hexyl]-)

• Product Name: Benzenamine, 4-nitro-N-[2-(phenylthio)hexyl]-
• CAS No: 105417-00-3
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 1153507
• Update Time: 2024-07-27

Benzenamine, 4-nitro-N-[2-(phenylthio)hexyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-nitro-N-[2-(phenylthio)hexyl]-
• 1-(4-nitrophenylamino)-2-(phenylthio)hexane

• Inchi： 1S/C18H22N2O2S/c1-2-3-7-18(23-17-8-5-4-6-9-17)14-19-15-10-12-16(13-11-15)20(21)22/h4-6,8-13,18-19H,2-3,7,14H2,1H3
• InChI Key： XGYOPSVVWKYLPC-UHFFFAOYSA-N
• SMILES： C1(NCC(SC2=CC=CC=C2)CCCC)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 330.14036

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 503.3±35.0 °C(Predicted)
• PSA: 55.17
• pka: 0.14±0.50(Predicted)